Cas no 192998-66-6 (Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-,compd. with N,N-diethylethanamine (1:1))

• Product Name: Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-,compd. with N,N-diethylethanamine (1:1)
• CAS No: 192998-66-6
• MF: C₈H₁₆F₆N₂O₄S₂
• MW: 382.344060897827
• CID: 1385952
• PubChem ID: 11014427
• Update Time: 2025-04-20

Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-,compd. with N,N-diethylethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-,compd. with N,N-diethylethanamine (1:1)
• Et3NH(1+)*Tf2N(1-)
• (Et3NH)TFSI
• triethylammonium bis(trifluoromethanesulfoneimide)
• triethylammonium bis(trifluoromethanesulfonyl)imide
• triethylammonium bis-triflimidate
• triethylammonium trifluoromethanesulfonimide
• OBXOFYJLFMBVRA-UHFFFAOYSA-O
• SCHEMBL2348977
• bis(trifluoromethylsulfonyl)azanide;triethylazanium
• Triethylammonium bis(trifluoromethylsulfonyl)imide
• 192998-66-6

• Inchi： 1S/C6H15N.C2F6NO4S2/c1-4-7(5-2)6-3;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4-6H2,1-3H3;/q;-1/p+1
• InChI Key： OBXOFYJLFMBVRA-UHFFFAOYSA-O
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[NH+](CC)(CC)CC

Computed Properties

• Exact Mass: 382.04600
• Monoisotopic Mass: 382.04556832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 100.31000
• LogP: 4.17580